Cas no 941923-53-1 (4-chloro-N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide)

• Product Name: 4-chloro-N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide
• CAS No: 941923-53-1
• MF: C₁₇H₁₄ClN₃O₂
• MW: 327.764962673187
• CID: 6072348
• PubChem ID: 16835739
• Update Time: 2025-11-01

4-chloro-N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide
• 4-chloro-N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)benzamide
• AKOS024626393
• F2073-0531
• 941923-53-1
• 4-chloro-N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide
• 4-chloro-N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide

• Inchi： 1S/C17H14ClN3O2/c1-10-3-8-14-19-11(2)15(17(23)21(14)9-10)20-16(22)12-4-6-13(18)7-5-12/h3-9H,1-2H3,(H,20,22)
• InChI Key： CMKKTHQZITXVFM-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)N2C=C(C)C=CC2=NC=1C)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 327.0774544g/mol
• Monoisotopic Mass: 327.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.8Ų

Additional information on 4-chloro-N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide

4-Chloro-N-{2,7-Dimethyl-4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Benzamide: A Comprehensive Overview

4-Chloro-N-{2,7-Dimethyl-4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Benzamide, also known by its CAS registry number CAS No. 941923-53-1, is a complex organic compound with significant potential in various fields of research and application. This compound belongs to the class of benzamides, which are widely studied for their diverse chemical and biological properties. The structure of this compound is characterized by a benzamide moiety attached to a pyrido[1,2-a]pyrimidine ring system, which introduces unique electronic and steric properties that make it an interesting subject for further investigation.

The pyrido[1,2-a]pyrimidine core of this compound is a heterocyclic structure that has been extensively studied in medicinal chemistry due to its potential as a scaffold for drug development. The presence of the 4-oxo group in the pyrido[1,2-a]pyrimidine ring suggests that this compound may exhibit keto-enol tautomerism, which can influence its reactivity and bioavailability. Additionally, the substitution pattern on the benzamide ring—specifically the 4-chloro group—introduces electron-withdrawing effects that could enhance the compound's stability and pharmacokinetic properties.

Recent studies have highlighted the importance of heterocyclic compounds like 4-Chloro-N-{2,7-Dimethyl-4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Benzamide in drug discovery efforts targeting various diseases. For instance, researchers have explored the potential of pyrido[1,2-a]pyrimidine derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The methyl groups at positions 2 and 7 of the pyrido[1,2-a]pyrimidine ring may play a crucial role in modulating the compound's binding affinity to target proteins.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure derivatives of this compound, which could be valuable for pharmacological studies.

The physicochemical properties of CAS No. 941923-53-1 are critical for understanding its behavior in different environments. For example, its solubility in various solvents can influence its bioavailability when administered as a drug candidate. Computational studies using molecular modeling techniques have provided insights into the compound's conformational flexibility and its ability to interact with biological targets at the molecular level.

From an environmental perspective, the biodegradability and ecotoxicity of this compound are important considerations for its safe use and disposal. Preliminary studies suggest that this compound may undergo metabolic transformations under certain conditions, but further research is needed to fully understand its environmental impact.

In conclusion, 4-Chloro-N-{2,7-Dimethyl-4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-Yl}Benzamide, or CAS No. 941923-53-1, represents a promising candidate for further exploration in both academic and industrial settings. Its unique structural features and potential applications make it a valuable addition to the arsenal of compounds available for addressing complex scientific challenges.